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Compound of Interest

Compound Name: Methyl 4-octyloxybenzoate

Cat. No.: B1363469 Get Quote

This guide provides a comprehensive analysis of the spectroscopic data for Methyl 4-
octyloxybenzoate (C₁₆H₂₄O₃), a compound of interest in materials science and organic

synthesis. By delving into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data, we aim to equip researchers, scientists, and drug

development professionals with the foundational knowledge to confidently identify and

characterize this molecule.

Molecular Structure and Spectroscopic Overview
Methyl 4-octyloxybenzoate is an aromatic ester characterized by a central benzene ring

substituted with a methoxycarbonyl group and an octyloxy chain. This unique combination of a

rigid aromatic core and a flexible aliphatic chain imparts properties that are leveraged in various

applications, including liquid crystals and as a synthetic intermediate.

A thorough spectroscopic analysis is paramount for confirming the structural integrity and purity

of Methyl 4-octyloxybenzoate. This guide will dissect the key features of its ¹H NMR, ¹³C

NMR, IR, and mass spectra, providing a detailed interpretation of the data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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